An In-Depth Technical Guide to Cyclopentyl-(4-fluoro-benzyl)-amine: Synthesis, Properties, and Applications
An In-Depth Technical Guide to Cyclopentyl-(4-fluoro-benzyl)-amine: Synthesis, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
Cyclopentyl-(4-fluoro-benzyl)-amine, a secondary amine featuring a cyclopentyl group and a fluorine-substituted benzyl moiety, is a versatile building block in medicinal chemistry and organic synthesis. This technical guide provides a comprehensive overview of its chemical properties, a detailed, field-proven protocol for its synthesis via reductive amination, and a thorough analysis of its structural characterization through modern analytical techniques. Furthermore, this document explores the compound's reactivity, stability, and its emerging role as a key intermediate in the development of novel therapeutics, particularly in the realm of neurodegenerative diseases.
Introduction
Cyclopentyl-(4-fluoro-benzyl)-amine (Figure 1) is a synthetic organic compound that has garnered interest in the field of drug discovery and development. Its structure, which combines the lipophilic cyclopentyl group with the electronically modified 4-fluorobenzyl group, makes it a valuable scaffold for the synthesis of more complex molecules with potential therapeutic applications. The presence of the fluorine atom can significantly influence the metabolic stability and pharmacokinetic properties of parent molecules, a feature highly desirable in drug design. This guide aims to be a comprehensive resource for researchers, providing both foundational knowledge and practical insights into the synthesis and characterization of this important chemical entity.
Physicochemical Properties
A thorough understanding of the physicochemical properties of Cyclopentyl-(4-fluoro-benzyl)-amine is essential for its handling, storage, and application in synthetic protocols. The key properties are summarized in Table 1.
| Property | Value | Reference |
| CAS Number | 85952-73-4 | [1] |
| Molecular Formula | C₁₂H₁₆FN | [1] |
| Molecular Weight | 193.26 g/mol | [1] |
| Appearance | White to off-white solid | |
| Melting Point | 65-69 °C | |
| Boiling Point | Not available | |
| Density | 1.506 g/cm³ (predicted) | |
| Flash Point | 124 °C (predicted) | |
| Solubility | Soluble in most organic solvents (e.g., methanol, ethanol, dichloromethane, ethyl acetate). Sparingly soluble in water. | |
| pKa | Not experimentally determined; expected to be in the range of a typical secondary amine (around 10-11). |
Synthesis of Cyclopentyl-(4-fluoro-benzyl)-amine
The most common and efficient method for the synthesis of Cyclopentyl-(4-fluoro-benzyl)-amine is through reductive amination. This one-pot reaction involves the condensation of cyclopentanone with 4-fluorobenzylamine to form an intermediate imine, which is then reduced in situ to the desired secondary amine.
Reaction Mechanism: Reductive Amination
Reductive amination is a cornerstone of amine synthesis due to its versatility and high yields. The reaction proceeds in two main steps:
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Imine Formation: The reaction is initiated by the nucleophilic attack of the primary amine (4-fluorobenzylamine) on the carbonyl carbon of the ketone (cyclopentanone). This is typically catalyzed by a mild acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic. The resulting hemiaminal intermediate then undergoes dehydration to form a stable imine (or an iminium ion under acidic conditions).
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Reduction: A reducing agent, present in the reaction mixture, selectively reduces the imine C=N double bond to a C-N single bond, yielding the final secondary amine product. Common reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃). Sodium triacetoxyborohydride is often preferred as it is a milder reducing agent and can be used in a one-pot procedure without the need to isolate the imine intermediate.
Detailed Experimental Protocol
This protocol provides a step-by-step methodology for the synthesis of Cyclopentyl-(4-fluoro-benzyl)-amine on a laboratory scale.
Materials:
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Cyclopentanone (1.0 eq)
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4-Fluorobenzylamine (1.0 eq)
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Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)
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Dichloromethane (DCM), anhydrous
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Rotary evaporator
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Magnetic stirrer and stir bar
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Separatory funnel
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Standard laboratory glassware
Procedure:
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To a round-bottom flask equipped with a magnetic stir bar, add cyclopentanone (1.0 eq) and anhydrous dichloromethane (DCM) to achieve a concentration of approximately 0.5 M.
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Add 4-fluorobenzylamine (1.0 eq) to the solution and stir the mixture at room temperature for 30 minutes.
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Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture over 15-20 minutes. The reaction is exothermic, and the addition should be controlled to maintain the temperature below 30 °C.
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Stir the reaction mixture at room temperature for 12-16 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
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Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15 minutes until gas evolution ceases.
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Transfer the mixture to a separatory funnel and separate the organic layer.
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Extract the aqueous layer with DCM (2 x 50 mL).
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Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.
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The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate) to afford Cyclopentyl-(4-fluoro-benzyl)-amine as a white to off-white solid.
Self-Validation: The purity of the final product should be assessed by ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point should be consistent with the reported value.
Analytical Characterization
Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized Cyclopentyl-(4-fluoro-benzyl)-amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.
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¹H NMR: The proton NMR spectrum of Cyclopentyl-(4-fluoro-benzyl)-amine is expected to show distinct signals for the aromatic protons of the 4-fluorobenzyl group, the benzylic methylene protons, the methine proton on the cyclopentyl ring attached to the nitrogen, and the methylene protons of the cyclopentyl ring. The aromatic protons will appear as two multiplets in the range of δ 7.0-7.4 ppm. The benzylic protons (CH₂) will likely appear as a singlet around δ 3.7-3.9 ppm. The cyclopentyl protons will be observed in the aliphatic region (δ 1.2-2.0 ppm).
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¹³C NMR: The carbon NMR spectrum will provide information about all the unique carbon atoms in the molecule. The aromatic carbons will resonate in the region of δ 115-165 ppm, with the carbon attached to the fluorine atom showing a characteristic large coupling constant (¹JCF). The benzylic carbon is expected around δ 50-55 ppm, and the cyclopentyl carbons will appear in the aliphatic region (δ 20-60 ppm).[2]
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.
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Electron Ionization (EI-MS): Under EI conditions, the molecular ion peak (M⁺) at m/z 193 is expected. The fragmentation pattern will likely be dominated by the cleavage of the benzylic C-N bond, leading to the formation of the stable 4-fluorobenzyl cation (m/z 109) and the cyclopentylaminyl radical. Another significant fragment could be the tropylium ion (m/z 91) formed by rearrangement of the benzyl cation.
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Electrospray Ionization (ESI-MS): In positive ion mode ESI-MS, the protonated molecule ([M+H]⁺) at m/z 194 will be the predominant ion.
Reactivity and Stability
Cyclopentyl-(4-fluoro-benzyl)-amine exhibits the typical reactivity of a secondary amine. The lone pair of electrons on the nitrogen atom makes it nucleophilic and basic.
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Basicity: As a secondary amine, it will react with acids to form the corresponding ammonium salts.
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Nucleophilicity: The nitrogen atom can act as a nucleophile in various reactions, such as alkylation, acylation, and condensation reactions.
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Stability: The compound is generally stable under normal laboratory conditions. However, prolonged exposure to strong oxidizing agents should be avoided. It is advisable to store the compound in a cool, dry place, away from direct sunlight. Studies on related secondary benzylamines suggest they are stable in dilute aqueous solutions but may undergo slow hydrolysis in concentrated acidic or basic solutions over extended periods.[3]
Applications in Drug Discovery and Development
Cyclopentyl-(4-fluoro-benzyl)-amine serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic activities. The N-benzylcyclopentylamine scaffold is found in compounds investigated for a range of biological targets.
Intermediate for Neurodegenerative Disease Therapeutics
Patent literature suggests that derivatives of N-benzylcyclopentylamine are being explored for the treatment of neurodegenerative diseases.[1] The structural features of Cyclopentyl-(4-fluoro-benzyl)-amine make it an attractive starting material for the synthesis of libraries of compounds to be screened for activity against targets implicated in conditions such as Alzheimer's and Parkinson's disease. The cyclopentyl group can provide optimal lipophilicity for blood-brain barrier penetration, while the fluorobenzyl moiety can be further functionalized or serve to modulate the electronic properties of the molecule.
Building Block for Novel Scaffolds
The reactivity of the secondary amine allows for its incorporation into a variety of larger molecular frameworks. It can be used in the synthesis of:
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Amides: By reaction with carboxylic acids or their derivatives.
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Ureas and Thioureas: Through reaction with isocyanates and isothiocyanates, respectively.
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Tertiary Amines: Via further alkylation reactions.
These transformations enable the generation of diverse chemical libraries for high-throughput screening in drug discovery programs.
Conclusion
Cyclopentyl-(4-fluoro-benzyl)-amine is a synthetically accessible and versatile building block with significant potential in medicinal chemistry. This guide has provided a comprehensive overview of its properties, a detailed and reliable synthetic protocol, and a summary of its analytical characterization. As the quest for novel therapeutics continues, the utility of such well-characterized and readily available intermediates will undoubtedly play a crucial role in the advancement of drug discovery and development.
References
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PubChem. Cyclopentyl-(4-fluoro-benzyl)-amine. National Center for Biotechnology Information. [Link]
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WIPO Patentscope. Patents are available for this chemical structure. [Link]
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SpectraBase. N-Cyclopentyl-N-(4-fluorobenzyl)amine. John Wiley & Sons, Inc. [Link]
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Reich, H. J. 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]
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Beilstein Journal of Organic Chemistry. Synthesis and stability of strongly acidic benzamide derivatives. [Link]
